Cas no 4767-00-4 (3-(2-Benzothiazolylthio)propionic Acid)

• Product Name: 3-(2-Benzothiazolylthio)propionic Acid
• CAS No: 4767-00-4
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• MDL: MFCD00022878
• CID: 931206
• PubChem ID: 224561
• Update Time: 2025-06-10

3-(2-Benzothiazolylthio)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Benzothiazolylthio)propionic Acid
• 3-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
• 3-(1,3-Benzothiazol-2-ylthio)propanoic acid
• 3-(2-BENZOTHIAZOLYLTHIO)-PROPIONIC ACID
• 3-(Benzo[d]thiazol-2-ylthio)propanoic acid
• propanoic acid, 3-(2-benzothiazolylthio)-
• MLS000061470
• 3-(Benzothiazol-2-ylsulfanyl)-propionic acid
• SMR000069866
• 3-benzothiazol-2-ylthiopropanoic acid
• 3-(2-Benzothiazolylthio)propionicAcid
• Opera_ID_1
• beta-(2-Benzothiazolylmercapto)propionic acid
• ChemDiv2_003286
• CBKinase1_01

• MDL： MFCD00022878
• Inchi： 1S/C10H9NO2S2/c12-9(13)5-6-14-10-11-7-3-1-2-4-8(7)15-10/h1-4H,5-6H2,(H,12,13)
• InChI Key： DXSBAOMLHPFLMW-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCCC(=O)O

Computed Properties

• Exact Mass: 239.00700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Powder
• Melting Point: 147.0 to 150.0 deg-C
• Boiling Point: 442.7°C at 760 mmHg
• PSA: 103.73000
• LogP: 2.86310
• Solubility: Uncertain

3-(2-Benzothiazolylthio)propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(2-Benzothiazolylthio)propionic Acid

Comprehensive Overview of 3-(2-Benzothiazolylthio)propionic Acid (CAS No. 4767-00-4): Properties, Applications, and Industry Insights

3-(2-Benzothiazolylthio)propionic Acid (CAS No. 4767-00-4) is a sulfur-containing organic compound with a benzothiazole core, widely recognized for its versatile applications in industrial and research fields. This compound, often abbreviated as BTPA, combines the reactivity of a thiol group with the stability of a carboxylic acid, making it valuable in polymer modification, corrosion inhibition, and specialty chemical synthesis. Its molecular structure (C₁₀H₉NO₂S₂) features a benzothiazole ring linked to a propionic acid moiety via a sulfur bridge, contributing to its unique physicochemical properties.

In recent years, the demand for high-performance additives like 3-(2-Benzothiazolylthio)propionic Acid has surged due to its role in enhancing material durability. Researchers and manufacturers frequently search for "BTPA solubility," "benzothiazole derivatives applications," or "CAS 4767-00-4 supplier," reflecting its relevance in coatings, adhesives, and elastomers. The compound’s ability to act as a crosslinking agent or anti-aging additive aligns with sustainability trends, as industries seek eco-friendly alternatives to traditional stabilizers.

The synthesis of 3-(2-Benzothiazolylthio)propionic Acid typically involves the reaction of 2-mercaptobenzothiazole with acrylic acid derivatives, yielding a product with a melting point of 85–90°C and moderate water solubility. Analytical techniques such as HPLC and FTIR spectroscopy are employed to verify its purity, a critical factor for applications in pharmaceutical intermediates or rubber vulcanization. Users often inquire about "BTPA MSDS" or "thermal stability of benzothiazole compounds," highlighting safety and performance considerations.

From an industrial perspective, CAS 4767-00-4 is gaining traction in green chemistry initiatives. Its compatibility with biodegradable polymers addresses the growing demand for sustainable materials in packaging and automotive sectors. Additionally, its chelating properties make it a candidate for wastewater treatment, resonating with searches like "heavy metal removal using benzothiazoles." Regulatory compliance, such as REACH and FDA approval status, is another frequent query among global buyers.

Innovative research explores 3-(2-Benzothiazolylthio)propionic Acid in nanotechnology and electronic materials, where its sulfur groups facilitate surface functionalization. Questions like "BTPA in conductive polymers" or "benzothiazole-based sensors" reflect emerging applications. The compound’s UV absorption characteristics also interest the cosmetics industry, particularly in formulations requiring photostabilizers.

In summary, 3-(2-Benzothiazolylthio)propionic Acid (CAS No. 4767-00-4) is a multifaceted chemical bridging traditional and cutting-edge applications. Its alignment with circular economy principles and adaptability to high-tech industries ensures continued relevance. For sourcing, users are advised to prioritize suppliers with ISO certification and transparent analytical data to meet stringent quality standards.